Cas no 2531-81-9 (Ethyl 2-nitrobuytrate)

• Product Name: Ethyl 2-nitrobuytrate
• CAS No: 2531-81-9
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 251629
• PubChem ID: 3709577
• Update Time: 2025-04-19

Ethyl 2-nitrobuytrate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-nitro-, ethyl ester
• ETHYL 2-NITROBUTANOATE
• Ethyl 2-nitrobutyrate
• Ethyl 2-nitrobuytrate
• RO-31-8220
• 2-nitrobutanoic acid ethyl ester
• 2-Nitro-butansaeure-(1)-aethylester
• 2-Nitro-buttersaeure-aethylester
• 2-nitro-butyric acid ethyl ester
• ethyl-2-nitrobutyrate
• A817783
• AKOS024386574
• 2531-81-9
• Ethyl 2-nitrobutyrate, 96%
• MFCD00075585
• ETHYL2-NITROBUTYRATE
• SCHEMBL1483917
• J-015933
• ethyl a-nitrobutyrate
• DTXSID80395345
• FT-0656313
• DB-067373

• MDL： MFCD00075585
• Inchi： 1S/C6H11NO4/c1-3-5(7(9)10)6(8)11-4-2/h5H,3-4H2,1-2H3
• InChI Key： IENPWWUIYXMCJY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 161.06900
• Monoisotopic Mass: 161.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.096 g/mL at 25 °C(lit.)
• Boiling Point: 82-83 °C8 mm Hg(lit.)
• Flash Point: 186 °F
• Refractive Index: n20/D 1.423(lit.)
• PSA: 72.12000
• LogP: 1.12800
• Solubility: Not determined

Ethyl 2-nitrobuytrate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38